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These application notes provide a comprehensive overview and detailed protocols for the use

of Beryllium-10 (¹⁰Be) concentrations to calculate cosmic ray exposure ages of geological

materials. This technique is a powerful tool in Earth sciences and has potential cross-

disciplinary applications where surface exposure timing is critical.

Introduction to Beryllium-10 Exposure Dating
Beryllium-10 (¹⁰Be) is a long-lived radionuclide with a half-life of approximately 1.39 million

years.[1] It is formed in the Earth's atmosphere and in situ within the upper few meters of the

Earth's surface through the interaction of cosmic rays with atomic nuclei, primarily oxygen and

silicon.[2] The concentration of in situ produced ¹⁰Be in a rock or sediment sample is

proportional to the duration of its exposure to cosmic radiation at or near the Earth's surface.[3]

By measuring the ¹⁰Be concentration, scientists can determine the "exposure age" of a

landform, which is the length of time a rock surface has been exposed to the sky.
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This method is widely used in geology, glaciology, and archaeology to date events such as

glacial retreats, volcanic eruptions, meteorite impacts, and the age of stone artifacts.[1][2][4]

Principles of ¹⁰Be Production
There are two primary pathways for the production of ¹⁰Be:

Atmospheric (Meteoric) Production: High-energy cosmic rays spallate nitrogen and oxygen

nuclei in the atmosphere, creating ¹⁰Be.[5][6][7] This ¹⁰Be is then removed from the

atmosphere through precipitation and dry fallout, adsorbing onto soil and sediment particles.

[7][8]

In Situ Production: Secondary cosmic ray particles (mostly neutrons) penetrate the Earth's

surface and interact with the nuclei of silicon (Si) and oxygen (O) atoms within minerals like

quartz (SiO₂), producing ¹⁰Be directly within the rock.[2]

For exposure dating of rock surfaces, in situ produced ¹⁰Be is the primary focus.

Quantitative Data for ¹⁰Be Exposure Dating
Accurate exposure age calculations rely on precise and accurate values for several key

parameters. The following tables summarize essential quantitative data.

Parameter Value Reference(s)

¹⁰Be Half-life (T½) 1.387 ± 0.012 million years [6]

Decay Constant (λ) 4.99 x 10⁻⁷ per year Calculated from half-life

Stable Isotope ⁹Be [1]

Table 1: Physical Constants for Beryllium-10.
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Location/Scaling Model
¹⁰Be Production Rate
(atoms/g SiO₂/yr)

Reference(s)

Sea Level, High Latitude

(SLHL) - Lal/Stone Scaling
~3.96 ± 0.15

Sea Level, High Latitude

(SLHL) - CRONUS-Earth

Project

~4.0 to 5.0 (varies with specific

model)
[1]

Arctic - Baffin Bay Region

(Lal/Stone Scaling)
3.96 ± 0.07

Northeastern North America 3.91 ± 0.19

New Zealand - Southern Alps 3.84 ± 0.08 [9]

Table 2: Sea Level High Latitude (SLHL) in situ ¹⁰Be Production Rates in Quartz. Production

rates are subject to ongoing refinement and depend on the scaling model used to account for

variations in cosmic ray flux with latitude, altitude, and time.

Experimental Protocols
The following protocols provide a detailed methodology for the determination of ¹⁰Be

concentrations in quartz-rich rock samples for the purpose of exposure age dating.

Sample Collection and Physical Preparation
Site Selection: Choose stable, well-preserved rock surfaces with a simple exposure history.

Avoid areas with significant erosion, burial, or shielding from the sky.[10]

Sample Collection: Collect the top few centimeters of the rock surface.[10] Document the

sample's latitude, longitude, altitude, thickness, and any topographic shielding (e.g., from

surrounding mountains).[11][12]

Crushing and Sieving:

Break the rock sample into smaller pieces (< 5-6 cm) using a hammer.
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Crush the sample to a sand-sized fraction using a jaw crusher or disc mill.

Sieve the crushed material to isolate the desired grain size, typically between 250 and 850

micrometers.[13]

Quartz Purification
The goal is to obtain pure quartz (SiO₂) by removing other minerals.

Magnetic Separation: Use a magnetic separator to remove magnetic minerals.[6]

Acid Etching:

Leach the sample in hydrochloric acid (HCl) to remove carbonates and other acid-soluble

minerals.[8]

Perform repeated etches with a dilute hydrofluoric (HF) and nitric acid (HNO₃) mixture to

remove feldspars and meteoric ¹⁰Be that may be attached to the grain surfaces.[6][14]

Purity Check: After purification, a small aliquot of the quartz can be dissolved and analyzed

by Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) to check for

elemental impurities (e.g., Al, Fe, Ti). Aluminum concentrations should ideally be below 200

ppm.

Beryllium Extraction
Dissolution:

Weigh a precise amount of the purified quartz (typically 10-30 g).

Add a known amount of a ⁹Be carrier solution (a solution with a known concentration of

⁹Be and a very low ¹⁰Be/⁹Be ratio).[6]

Dissolve the quartz and carrier mixture in concentrated hydrofluoric acid (HF).[6]

Precipitation and Purification:

After dissolution, remove fluoride by fuming with perchloric or sulfuric acid.
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Precipitate beryllium hydroxide [Be(OH)₂] by adding ammonia to raise the pH.[2]

Further purify the beryllium through a series of precipitation and/or ion exchange

chromatography steps to separate it from other elements, particularly boron, which

contains the stable isobar ¹⁰B that can interfere with Accelerator Mass Spectrometry

(AMS) measurements.[6][15]

Oxide Formation: Calcine the purified beryllium hydroxide in a furnace at approximately

900°C to convert it to beryllium oxide (BeO).[2]

Accelerator Mass Spectrometry (AMS) Measurement
Target Preparation: Mix the BeO powder with a conductive binder, typically niobium (Nb) or

silver (Ag), and press it into a target cathode.[3]

AMS Analysis:

The target is placed in the ion source of the AMS.

BeO⁻ ions are generated and accelerated.

In the accelerator, the molecular ions are stripped of their electrons, breaking them apart

into atomic ions.

A series of magnets and detectors are used to separate ¹⁰Be from the much more

abundant ⁹Be and the interfering isobar ¹⁰B.[3][16]

The ratio of ¹⁰Be to ⁹Be is measured by comparing the count rate of ¹⁰Be in a detector to

the beam current of ⁹Be measured in a Faraday cup.[3][16]

Calculation of Exposure Age
The exposure age is calculated from the measured ¹⁰Be concentration in the sample.

Calculate ¹⁰Be Concentration: The concentration of ¹⁰Be (atoms per gram of quartz) is

calculated from the AMS-measured ¹⁰Be/⁹Be ratio and the known amount of ⁹Be carrier

added to the sample. The contribution of ¹⁰Be from procedural blanks must be subtracted.

[17]
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Determine the Production Rate: The sea-level high-latitude (SLHL) production rate must be

scaled to the specific latitude and altitude of the sample collection site. This is done using

scaling models that account for the variation in cosmic ray flux.[1][9] Corrections for

topographic shielding and sample thickness are also applied.

Calculate Exposure Age (T): For a simple exposure history with no erosion, the age is

calculated using the following equation:

T = - (1 / λ) * ln(1 - (N * λ / P))

Where:

T is the exposure age in years.

N is the measured concentration of ¹⁰Be (atoms/g).

λ is the decay constant of ¹⁰Be (4.99 x 10⁻⁷ yr⁻¹).

P is the site-specific ¹⁰Be production rate (atoms/g/yr).

Several online calculators are available to perform these calculations, which can account for

more complex scenarios such as surface erosion and corrections for snow or soil shielding.[11]

[12][18]

Visualizations
Signaling Pathways and Workflows

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://stoneage.hzdr.de/docs/Balco_QG_2008.pdf
https://par.nsf.gov/servlets/purl/10041696
https://www.antarcticglaciers.org/wp-content/plugins/antarcticglaciers-pdf/download.php?p=14891
https://www.antarcticglaciers.org/glacial-geology/dating-glacial-sediments-2/cryospheric-geomorphology-dating-glacial-landforms/cosmogenic-nuclide-dating-cryospheric-geomorphology/calculating-and-presenting-cosmogenic-nuclide-ages/
http://ice-tea.org/media/filer_public/35/9c/359c4691-20da-45b0-b06b-dbb6be8c48b1/icetea_quatgeo_preprint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cosmic Space

Earth's Atmosphere

Earth's SurfaceGalactic Cosmic Rays

Nitrogen & Oxygen NucleiSpallation

Secondary Cosmic Rays
Interaction

Atmospheric 10Be

Rock Surface (Quartz)
Spallation

In Situ 10Be

Click to download full resolution via product page

Caption: Production pathways of atmospheric and in situ Beryllium-10.
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Caption: Experimental workflow for ¹⁰Be sample preparation and analysis.
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Caption: Logical workflow for calculating ¹⁰Be exposure age from raw data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. stoneage.hzdr.de [stoneage.hzdr.de]

2. A simple method of purifying authigenic 10Be from sediments for AMS-analysis | EPIC
[epic.awi.de]

3. Beryllium-10 (10Be) AMS data for different chemical procedures and metal matrices
measured at SUERC AMS Laboratory between 2020 and 2023. - data.gov.uk [data.gov.uk]

4. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1236284/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-calculating-exposure-ages-using-beryllium-10-concentrations
https://www.benchchem.com/product/b1236284?utm_src=pdf-custom-synthesis#bc-rfq
https://stoneage.hzdr.de/docs/Balco_QG_2008.pdf
https://epic.awi.de/id/eprint/59206/
https://epic.awi.de/id/eprint/59206/
https://www.data.gov.uk/dataset/d6bfd5ec-5de5-4435-8114-0dffce0e62f6/beryllium-10-10be-ams-data-for-different-chemical-procedures-and-metal-matrices-measured-a-2023
https://www.data.gov.uk/dataset/d6bfd5ec-5de5-4435-8114-0dffce0e62f6/beryllium-10-10be-ams-data-for-different-chemical-procedures-and-metal-matrices-measured-a-2023
https://www.researchgate.net/figure/AMS-measured-10-Be-concentrations-and-calculated-exposure-ages_tbl1_255672236
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. researchgate.net [researchgate.net]

6. uvm.edu [uvm.edu]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. par.nsf.gov [par.nsf.gov]

10. fiveable.me [fiveable.me]

11. antarcticglaciers.org [antarcticglaciers.org]

12. antarcticglaciers.org [antarcticglaciers.org]

13. depts.washington.edu [depts.washington.edu]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. Beryllium-10 (10Be) AMS data for different chemical procedures and metal matrices
measured at SUERC AMS Laboratory between 2020 and 2023. [metadata.bgs.ac.uk]

17. esurf.copernicus.org [esurf.copernicus.org]

18. ice-tea.org [ice-tea.org]

To cite this document: BenchChem. [Application Notes and Protocols for Calculating
Exposure Ages Using Beryllium-10 Concentrations]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1236284/docs#application-notes-and-
protocols-for-calculating-exposure-ages-using-beryllium-10-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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